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Compound of Interest

Compound Name: (S)-morpholin-2-ylmethanol

Cat. No.: B189779

An In-depth Technical Guide on (S)-morpholin-2-ylmethanol Hydrochloride: Properties,
Handling, and Applications

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of (S)-morpholin-2-ylmethanol
hydrochloride, a chiral building block of significant interest in the pharmaceutical and chemical
industries. The document details its physicochemical properties, safe handling and storage
procedures, and its applications in drug discovery and organic synthesis.

Physicochemical Properties

(S)-morpholin-2-ylmethanol hydrochloride is the salt form of (S)-morpholin-2-yimethanol,
which enhances the compound's stability and solubility in aqueous media, facilitating its use in
various synthetic and biological applications.[1][2] The morpholine ring is a valued scaffold in
medicinal chemistry, known for improving pharmacokinetic properties in drug candidates.[3]

Quantitative data for the hydrochloride salt and its corresponding free base are summarized
below.

Table 1: Physicochemical Data for (S)-morpholin-2-ylmethanol Hydrochloride
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Property Value Reference
CAS Number 1313584-92-7 [4]1[5]
Molecular Formula CsH12CINO2 [4115][6]
Molecular Weight 153.61 g/mol [5]
Appearance White to off-white solid/powder  [4][7]

Purity >97-99% [4117]

| Storage Temperature | 2-8°C, under inert atmosphere |[5][8] |

Table 2: Computed Properties for (S)-morpholin-2-ylmethanol (Free Base)

Property Value Reference
Molecular Formula CsH11NO2 [9]
Molecular Weight 117.15 g/mol [9]
XLogP3-AA -1.2 [9]
Hydrogen Bond Donor Count 2 [9]
Hydrogen Bond Acceptor 3 ]

Count

| Topological Polar Surface Area | 41.5 A2 |[9] |

Synthesis and Analytical Characterization

The hydrochloride salt is typically prepared through the reaction of the free base, (S)-

morpholin-2-ylmethanol, with hydrochloric acid, followed by crystallization. This process is

crucial for obtaining a stable, solid form suitable for further use.[10]

General Synthesis Protocol

A generalized protocol for the preparation of the hydrochloride salt involves the following steps:
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» Dissolution: Dissolve the free base, (S)-morpholin-2-ylmethanol, in a suitable organic
solvent.

 Acidification: Add a stoichiometric amount of hydrochloric acid (often as a solution in a
solvent like isopropanol or ether) to the mixture while stirring.

» Crystallization: Allow the mixture to stir at a controlled temperature (e.g., -10 to 60°C) for a
period of 0.5 to 24 hours to induce crystallization of the hydrochloride salt.[10]

« Isolation: Collect the resulting solid precipitate by filtration.

 Purification: Wash the isolated solid with a cold solvent to remove any unreacted starting
materials or impurities.

e Drying: Dry the final product under a vacuum to yield the purified (S)-morpholin-2-
ylmethanol hydrochloride.
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General workflow for the synthesis of the hydrochloride salt.

Analytical Workflow

The identity, purity, and quality of the final product are confirmed using standard analytical
techniques. High-Performance Liquid Chromatography (HPLC) is used to assess purity, while
Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to
confirm the structure and identity of the compound.[5][11]
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Final Product Sample
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Standard analytical workflow for quality control.

Safety and Handling

Proper handling of (S)-morpholin-2-ylmethanol hydrochloride is essential to ensure laboratory
safety. The following information is based on data for structurally similar compounds and
general best practices; users must consult the specific Safety Data Sheet (SDS) for the product

they are using.

Table 3: Hazard and Precautionary Information Note: This data is derived from the SDS for 2-
(Morpholin-2-yl)ethan-1-ol hydrochloride, a structurally related compound, and should be used

for guidance only.[12]
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Category Information
Pictograms GHSO07 (Exclamation Mark)
Signal Word Warning

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing dust. P280: Wear
protective gloves/eye protection/face protection.
P301+P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell. P302+P352:
Precautionary Statements IF ON SKIN: Wash with plenty of water.
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Recommended Handling Procedures:

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[12][13]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields or goggles, and a lab coat.[14]

e Hygiene: Avoid contact with skin, eyes, and clothing.[8] Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after handling.[8][12]

» Spill Response: In case of a spill, avoid dust formation.[8] Absorb the material with an inert,
non-combustible material and place it in a suitable container for disposal.

Storage Recommendations:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][13]

e For maximum stability, store at 2-8°C under an inert atmosphere.[5][8]
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o Keep away from incompatible materials such as strong oxidizing agents.[13]

Applications in Drug Development

(S)-morpholin-2-ylmethanol hydrochloride serves as a crucial chiral intermediate in the
synthesis of complex bioactive molecules, particularly those targeting the central nervous
system (CNS).[3][10] The morpholine heterocycle often imparts favorable properties such as
improved aqueous solubility, metabolic stability, and permeability across the blood-brain barrier
(BBB).[3]

The use of a specific enantiomer, in this case, the (S)-form, is critical in modern drug design, as
different stereoisomers can exhibit vastly different pharmacological activities and safety
profiles. The hydrochloride salt form is preferred in development to improve handling, stability,
and formulation characteristics.[1][15] This building block is typically introduced during the lead
generation or lead optimization phases of the drug discovery process.

Building Block Refinement Selection

((S)-morpholin-2-ylmethanol HCI)

Lead Generation
(Library Synthesis)

Preclinical Development
(In vivo/In vitro Testing)

reening Lead Optimization )
(SAR Studies) Candidate Drug
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Role of the building block in the drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.24152-96-3(2-amino-1-(morpholin-4-yl)ethan-1-one hydrochloride) | Kuujia.com
[kuujia.com]

e 2. Buy (S)-morpholin-3-ylmethanol | 211053-50-8 [smolecule.com]

e 3. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b189779?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://patents.google.com/patent/WO2010082627A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://www.kuujia.com/cas-24152-96-3.html
https://www.pharmtech.com/view/salt-selection-drug-development
https://www.benchchem.com/product/b189779?utm_src=pdf-body-img
https://www.benchchem.com/product/b189779?utm_src=pdf-custom-synthesis
https://www.kuujia.com/cas-24152-96-3.html
https://www.kuujia.com/cas-24152-96-3.html
https://www.smolecule.com/products/s713638
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. (s)-morpholin-2-ylmethanol Hydrochloride, CasN0.1313584-92-7 RongNa Biotechnology
Co., Ltd China (Mainland) [rongna.lookchem.com]

5. 1313584-92-7|(S)-Morpholin-2-ylmethanol hydrochloride|BLD Pharm [bldpharm.com]

6. (2S)-morpholin-2-yImethanol hydrochloride | C5H12CINO2 | CID 53483542 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Morpholin-2-yIMethanol hydrochloride CAS#: 144053-98-5 [m.chemicalbook.com]
8. file.bldpharm.com [file.bldpharm.com]

9. Morpholin-2-ylmethanol | C5SH11NO?2 | CID 3497988 - PubChem
[pubchem.ncbi.nim.nih.gov]

10. W0O2010082627A1 - Process for producing 2-hydroxymethylmorpholine salt - Google
Patents [patents.google.com]

11. 1313584-92-7 | (S)-Morpholin-2-ylmethanol hydrochloride | Inorganic Salts |
Ambeed.com [ambeed.com]

12. static.cymitquimica.com [static.cymitquimica.com]
13. fishersci.com [fishersci.com]

14. sigmaaldrich.com [sigmaaldrich.com]

15. pharmtech.com [pharmtech.com]

To cite this document: BenchChem. [(S)-morpholin-2-ylmethanol hydrochloride salt
properties and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189779#s-morpholin-2-ylmethanol-hydrochloride-
salt-properties-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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